Cas no 1704650-25-8 (2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole)

• Product Name: 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole
• CAS No: 1704650-25-8
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.4741
• CID: 5346396
• Update Time: 2025-06-08

2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-indol-2-yl-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• (1H-indol-2-yl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole

• Inchi： 1S/C21H20N4O2S/c26-21(18-11-15-5-1-2-6-17(15)22-18)25-8-3-4-14(12-25)10-19-23-20(24-27-19)16-7-9-28-13-16/h1-2,5-7,9,11,13-14,22H,3-4,8,10,12H2
• InChI Key： RUUSZRQYGNGASY-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=NOC(C([H])([H])C2([H])C([H])([H])N(C(C3=C([H])C4=C([H])C([H])=C([H])C([H])=C4N3[H])=O)C([H])([H])C([H])([H])C2([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 565
• XLogP3: 4.1
• Topological Polar Surface Area: 103

Additional information on 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole

Comprehensive Overview of 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole (CAS No. 1704650-25-8)

The compound 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole (CAS No. 1704650-25-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This molecule combines a thiophene ring, an oxadiazole moiety, and an indole scaffold, making it a fascinating subject for researchers exploring novel bioactive compounds. Its complex structure and functional groups suggest potential interactions with biological targets, which could be leveraged in the development of new therapeutic agents.

In the context of current scientific trends, the interest in heterocyclic compounds like 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole has surged, particularly in areas such as cancer research, neurodegenerative diseases, and infectious disease treatment. The oxadiazole ring, for instance, is known for its role in enhancing the pharmacokinetic properties of drug candidates, while the indole nucleus is a common motif in many FDA-approved drugs. This combination makes the compound a promising candidate for further investigation in preclinical studies.

One of the most frequently searched questions in scientific databases and AI-driven platforms is: "What are the potential applications of oxadiazole derivatives in drug development?" This compound, with its oxadiazole-thiophene-indole hybrid structure, provides a compelling answer. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern drug discovery. Additionally, the presence of the piperidine ring adds to its versatility, as this moiety is often associated with improved bioavailability and blood-brain barrier penetration.

From a synthetic chemistry perspective, the preparation of 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole involves multi-step reactions, including cyclization, alkylation, and amide coupling. These processes are of great interest to organic chemists, as they exemplify modern strategies for constructing complex heterocyclic systems. The compound's CAS No. 1704650-25-8 serves as a unique identifier, enabling researchers to access detailed information about its properties, safety data, and synthetic protocols in chemical databases.

Another hot topic in the scientific community is the role of small molecules in precision medicine. The structural complexity of this compound suggests it could be tailored to interact with specific biological pathways, making it a potential candidate for personalized therapeutic approaches. Its indole component, for example, is known to interact with serotonin receptors, which could open doors for applications in neurological disorders or mood regulation.

In summary, 2-(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-1H-indole (CAS No. 1704650-25-8) represents a compelling area of research at the intersection of medicinal chemistry, drug discovery, and organic synthesis. Its unique structural features and potential biological activities make it a molecule worth watching in the coming years, as scientists continue to explore its applications in addressing unmet medical needs.